Cas no 2022351-63-7 (1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2022351-63-7
• MF: C₉H₁₇ClO₃S
• MW: 240.747481107712
• CID: 6034184
• PubChem ID: 165963035
• Update Time: 2025-06-14

1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride
• 2022351-63-7
• EN300-1143313

• Inchi： 1S/C9H17ClO3S/c1-7(2)8(13-3)6-9(4-5-9)14(10,11)12/h7-8H,4-6H2,1-3H3
• InChI Key： FMGGXSXPRPGCBZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C(C)C)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 240.0586933g/mol
• Monoisotopic Mass: 240.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride

Research Brief on 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride (CAS: 2022351-63-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of sulfonyl chloride derivatives as versatile intermediates in drug discovery and development. Among these, 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride (CAS: 2022351-63-7) has emerged as a compound of interest due to its unique structural features and potential applications in medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

The compound 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride is characterized by a cyclopropane ring bearing a sulfonyl chloride group, which is further substituted with a 2-methoxy-3-methylbutyl moiety. This structural arrangement imparts both steric and electronic properties that make it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the preparation of sulfonamides, sulfonate esters, and other derivatives that exhibit promising pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride via a multi-step process involving cyclopropanation followed by sulfonylation. The compound was subsequently used to generate a library of sulfonamide derivatives, which were screened for antimicrobial activity. Preliminary results indicated moderate to strong activity against Gram-positive bacteria, suggesting potential applications in antibiotic development.

Another notable application of this compound lies in its role as a reactive intermediate in the synthesis of protease inhibitors. A recent preprint from Bioorganic & Medicinal Chemistry Letters detailed its use in the development of novel cysteine protease inhibitors, which are being investigated for their potential in treating parasitic infections such as Chagas disease. The sulfonyl chloride group's electrophilic nature facilitates the formation of covalent bonds with the active-site thiol groups of target enzymes, thereby inhibiting their activity.

Beyond its direct pharmacological applications, 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride has also been employed in chemical biology as a tool for protein labeling and modification. Its ability to selectively react with nucleophilic amino acid residues, such as lysine and cysteine, makes it a valuable reagent for studying protein-protein interactions and post-translational modifications. Recent work in ACS Chemical Biology showcased its use in the site-specific modification of antibodies, enabling the development of next-generation bioconjugates for targeted therapy.

Despite these promising developments, challenges remain in optimizing the compound's stability and reactivity for broader applications. Researchers have noted that the steric hindrance introduced by the cyclopropane ring and the 2-methoxy-3-methylbutyl group can sometimes limit its reactivity with bulkier nucleophiles. Ongoing studies are focused on developing modified versions of the compound with tailored steric and electronic properties to address these limitations.

In conclusion, 1-(2-methoxy-3-methylbutyl)cyclopropane-1-sulfonyl chloride (CAS: 2022351-63-7) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile enable diverse applications, from antimicrobial drug development to protein engineering. Continued exploration of its chemistry and biological interactions is expected to yield further insights and innovations in the field.